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Compound of Interest

Compound Name: Nor neostigmine-d6

Cat. No.: B12426464 Get Quote

Disclaimer: This document provides a technical overview of Nor neostigmine-d6 for research

and development professionals. A specific Safety Data Sheet (SDS) for Nor neostigmine-d6 is

not publicly available. The safety, handling, and toxicological information presented herein is

extrapolated from the well-documented properties of the closely related, non-deuterated

compounds, Neostigmine and its salts (bromide and methylsulfate). Nor neostigmine is a

degradation product of Neostigmine.[1] The addition of six deuterium atoms in Nor
neostigmine-d6 is not expected to significantly alter its fundamental chemical hazards.

However, users must conduct their own risk assessments and adhere to all applicable

institutional and governmental safety regulations.

Introduction
Nor neostigmine-d6 is a deuterated analog of Nor neostigmine, which is a known impurity and

degradation product of Neostigmine.[1] As a stable isotope-labeled compound, it serves as an

invaluable tool in pharmaceutical research, particularly in pharmacokinetic and metabolic

studies. Its primary utility lies in its application as an internal standard for the quantitative

analysis of Nor neostigmine and Neostigmine in biological matrices by mass spectrometry. The

deuterium labeling provides a distinct mass signature, allowing for precise differentiation from

the endogenous or unlabeled administered compound.

This guide provides essential information on the chemical and physical properties, safety and

handling procedures, mechanism of action, and a representative experimental protocol for Nor
neostigmine-d6, based on the established data for Neostigmine.
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Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of Nor neostigmine-
d6 and its parent compound, Neostigmine.

Property
Nor neostigmine-
d6

Neostigmine References

IUPAC Name

3-(bis(methyl-

d3)amino)phenyl

dimethylcarbamate

3-

{[(Dimethylamino)carb

onyl]oxy}-N,N,N-

trimethylbenzenaminiu

m

[2]

Synonyms

Dimethylcarbamic

Acid 3-

(Dimethylamino-

d6)phenyl Ester

(m-

Hydroxyphenyl)trimeth

ylammonium bromide

dimethylcarbamate

[1]

CAS Number Not assigned 59-99-4 [1]

Molecular Formula C₁₁H₁₀D₆N₂O₂ C₁₂H₁₉N₂O₂⁺

Molecular Weight 214.29 g/mol 223.29 g/mol

Appearance
White to off-white

solid (presumed)

White crystalline

powder

Solubility
Soluble in water

(presumed)
Very soluble in water

Storage Temperature
2-8°C, protect from

light

15-30°C, protect from

light

Safety and Handling
The following safety and handling precautions are based on the known hazards of Neostigmine

and its salts. Nor neostigmine-d6 should be handled with the same level of caution.

Hazard Identification
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Hazard Class
GHS Classification (for Neostigmine
salts)

Acute Toxicity, Oral Category 2 (Fatal if swallowed)

Acute Toxicity, Dermal Category 1 (Fatal in contact with skin)

Acute Toxicity, Inhalation Category 1 (Fatal if inhaled)

Skin Corrosion/Irritation Category 2 (Causes skin irritation)

Serious Eye Damage/Irritation Category 2A (Causes serious eye irritation)

Respiratory Sensitization
Category 1 (May cause allergy or asthma

symptoms or breathing difficulties if inhaled)

Skin Sensitization Category 1 (May cause an allergic skin reaction)

Specific Target Organ Toxicity (Single Exposure) Category 3 (May cause respiratory irritation)

Data extrapolated from the Safety Data Sheet for Neostigmine methyl sulfate.

Personal Protective Equipment (PPE) and Handling
Precaution Specification

Engineering Controls
Use in a well-ventilated area, preferably in a

chemical fume hood.

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection

Wear a lab coat and impervious gloves (e.g.,

nitrile). Change gloves immediately if

contaminated.

Respiratory Protection

If handling powder outside of a fume hood, a

NIOSH-approved respirator with an appropriate

cartridge is recommended.

General Hygiene
Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.
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First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Storage and Disposal
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Protect from

light.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. This

material should be treated as hazardous waste.

Mechanism of Action and Signaling Pathway
Nor neostigmine-d6, like its parent compound Neostigmine, is expected to act as a reversible

inhibitor of acetylcholinesterase (AChE). AChE is the enzyme responsible for the hydrolysis of

the neurotransmitter acetylcholine (ACh) in the synaptic cleft. By inhibiting AChE, Nor
neostigmine-d6 leads to an accumulation of ACh at cholinergic synapses. This increased

concentration of ACh enhances the stimulation of both nicotinic and muscarinic receptors,

leading to various physiological effects.
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Caption: Mechanism of action of Nor neostigmine-d6 as an acetylcholinesterase inhibitor.

Experimental Protocols
The primary application of Nor neostigmine-d6 is as an internal standard in analytical

methods. However, its biological activity as an acetylcholinesterase inhibitor can also be

characterized. The following is a representative protocol for an in vitro acetylcholinesterase

inhibition assay based on Ellman's method.

In Vitro Acetylcholinesterase Inhibition Assay (Ellman's
Method)
This spectrophotometric assay measures the activity of AChE by detecting the product of the

enzymatic reaction.

Materials:

Nor neostigmine-d6

Acetylcholinesterase (AChE) from a suitable source (e.g., electric eel)
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Acetylthiocholine iodide (ATCI) - substrate

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

Phosphate buffer (e.g., 0.1 M, pH 8.0)

96-well microplate

Microplate reader capable of measuring absorbance at 412 nm

Procedure:

Preparation of Reagents:

Prepare a stock solution of Nor neostigmine-d6 in the appropriate solvent (e.g.,

phosphate buffer or DMSO) and perform serial dilutions to obtain a range of

concentrations for testing.

Prepare working solutions of AChE, ATCI, and DTNB in phosphate buffer.

Assay Setup (in a 96-well microplate):

Blank: 25 µL of phosphate buffer + 25 µL of DTNB + 25 µL of ATCI.

Control (100% enzyme activity): 25 µL of phosphate buffer + 25 µL of AChE solution + 25

µL of DTNB.

Test (Inhibited enzyme activity): 25 µL of Nor neostigmine-d6 solution (at various

concentrations) + 25 µL of AChE solution + 25 µL of DTNB.

Pre-incubation:

Incubate the microplate at a controlled temperature (e.g., 37°C) for a defined period (e.g.,

15 minutes) to allow the inhibitor to interact with the enzyme.

Initiation of Reaction:

Add 25 µL of the ATCI substrate solution to all wells to start the enzymatic reaction.
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Measurement:

Immediately place the microplate in the reader and measure the change in absorbance at

412 nm over time (e.g., every minute for 10-15 minutes). The rate of color change is

proportional to the AChE activity.

Data Analysis:

Calculate the percentage of inhibition for each concentration of Nor neostigmine-d6
compared to the control.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration to

determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of the

enzyme).
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1. Reagent Preparation

2. Assay Setup (96-well plate)

3. Reaction and Measurement

4. Data Analysis
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Add ATCI to initiate reaction

Pre-incubate at 37°C
for 15 minutes
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Caption: Workflow for the in vitro acetylcholinesterase inhibition assay.
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Toxicological Information
The toxicological data for Nor neostigmine-d6 has not been established. The information

below is for Neostigmine and its salts and should be considered as a potential indicator of the

hazards of Nor neostigmine-d6. Overdose can lead to a cholinergic crisis, characterized by

muscle weakness, and in severe cases, respiratory failure.

Toxicity Data (for
Neostigmine and its salts)

Value Species

LD₅₀ (Oral) 51 mg/kg Rat

LD₅₀ (Intravenous) 165 µg/kg Rat

LD₅₀ (Subcutaneous) 370 µg/kg Rat

Data extrapolated from the Safety Data Sheet for Neostigmine Bromide.

Conclusion
Nor neostigmine-d6 is a critical tool for researchers in drug metabolism and

pharmacokinetics. While a specific safety data sheet is not readily available, a comprehensive

understanding of its handling and potential hazards can be derived from its parent compound,

Neostigmine. Adherence to strict safety protocols, including the use of appropriate personal

protective equipment and engineering controls, is essential when working with this compound.

The provided experimental protocol for assessing its biological activity as an

acetylcholinesterase inhibitor serves as a foundational method for its characterization in a

research setting. Researchers must always consult institutional safety guidelines and perform a

thorough risk assessment before commencing any work with Nor neostigmine-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safety, Handling, and Experimental
Application of Nor neostigmine-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12426464#safety-data-sheet-and-handling-of-nor-
neostigmine-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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